1-Ethyl-7-bromoindole

• CAS No.: 280752-69-4
• Molecular Formula: C10H10BrN
• Molecular Weight: 224.10 g/mol
• IUPAC Name: 7-bromo-1-ethylindole
• InChI: InChI=1S/C10H10BrN/c1-2-12-7-6-8-4-3-5-9(11)10(8)12/h3-7H,2H2,1H3
• InChI Key: TYLLWHJIGBJGSD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C1C(=CC=C2)Br

Description

1-Ethyl-7-bromoindole is a useful research compound. Its molecular formula is C10H10BrN and its molecular weight is 224.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 60% dispersion of sodium hydride in mineral oil (0.80 g, 21 mmol), suspended in DMF (50 mL), was added 7-bromoindole (2.0 g, 10 mmol) in DMF (15 mL) followed by a solution of iodoethane (1.64 mL, 26.3 mmol). After 20 minutes, the mixture was quenched with saturated NaHCO3, and poured into EtOAc. The organic layer which was separated, washed with saturated NaHCO3, dried (MgSO4) and concentrated to afford 1-ethyl-7-bromoindole as a brown oil which was used without further purification.